5-Oxazolepropanoic acid, 2-methyl-4-[2-(trifluoromethyl)phenyl]-

• CAS RN: 89150-49-2
• Molecular Formula: C14H12F3NO3
• Molecular Weight: 299.24 g/mol
• IUPAC Name: 3-[2-methyl-4-[2-(trifluoromethyl)phenyl]-1,3-oxazol-5-yl]propanoic acid
• InChI: InChI=1S/C14H12F3NO3/c1-8-18-13(11(21-8)6-7-12(19)20)9-4-2-3-5-10(9)14(15,16)17/h2-5H,6-7H2,1H3,(H,19,20)
• InChI Key: MWDLWLLNJPOVNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(O1)CCC(=O)O)C2=CC=CC=C2C(F)(F)F

Description

5-Oxazolepropanoic acid, 2-methyl-4-[2-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C14H12F3NO3 and its molecular weight is 299.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-3-[2-methyl-4-(2-trifluoromethylphenyl)-5-oxazolyl]propionic acid (2.5 g), sodium acetate (0.62 g), 80% ethanol (50 ml) and 10% paladium-carbon (1.0 g) was subjected to catalytic hydrogenation for 8 hours and then the catalyst was filtered off. The filtrate was concentrated, diluted with water and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled off and iso-propyl ether was added to the residue to give crystals of 2-methyl-4-(2-trifluoromethylphenyl)oxazole-5-propionic acid, yield 1.85 g (82.6%). Recrystallization from ether gave colorless prisms. yield 1.45 g (64.7%), m.p. 118°-119° C.